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Compound of Interest

Compound Name: Linalool-d3

Cat. No.: B15619983

An In-depth Technical Guide to the Safety and Handling of Linalool-d3

Introduction

Linalool-d3 is a deuterated isotopologue of linalool, a naturally occurring terpene alcohol found
in many essential oils.[1] In Linalool-d3, three hydrogen atoms have been replaced by
deuterium, a stable isotope of hydrogen.[2] This isotopic labeling makes it a valuable tool in
scientific research, particularly as an internal standard for the quantification of linalool by gas
chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry
(LC-MS).[3] It is also utilized in studies of drug metabolism and mechanistic investigations.[2]

While specific safety data for Linalool-d3 is not extensively published, its fundamental
chemical structure is nearly identical to that of linalool. The primary difference is a slight
increase in molecular weight due to the deuterium atoms.[1][2] Therefore, the safety and
handling precautions for Linalool-d3 are based on the comprehensive data available for
linalool (CAS No. 78-70-6). This guide synthesizes the available information to provide a
thorough overview for researchers, scientists, and drug development professionals.

Safety Data Summary

The safety profile of Linalool-d3 is extrapolated from its non-deuterated counterpart, Linalool.

Physical and Chemical Properties
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Deuterated compounds typically have slightly higher boiling points and densities than their non-
deuterated forms.[2] The key properties are summarized below.

Property Value Source
Chemical Formula C10H15Ds0 [11[3]
Molecular Weight 157.3 g/mol [1][3]
Appearance Neat oil, Light yellow liquid [31[4]
Odor Floral [4]

- , 199 °C/390.2 °F @ 760
Boiling Point ) [4]
mmHg (for Linalool)

Flash Point 75 °C / 167 °F (for Linalool) [4]

Autoignition Temperature 235 °C / 455 °F (for Linalool) [4]

Slightly soluble in Chloroform,
Ethyl Acetate, Methanol.[3] In

Solubility [3114]
water: 1.45 g/L (25°C) (for
Linalool).[4]

Purity >99% deuterated forms (di-ds)  [3]

Toxicological Data

Toxicological data is primarily derived from studies on linalool. Acute toxicity is associated with
central depressive effects, including ataxia and respiratory disturbances.[5]
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Test Species Route Value Source
LD50 (Acute Oral
o Rat Oral 2790 mg/kg [6][7]

Toxicity)
LD50 (Acute )

o Rabbit Dermal 5610 mg/kg [7]
Dermal Toxicity)
Maternal NOAEL Rat Oral 500 mg/kg/day [8]
Developmental >1000

Rat Oral [8]

NOAEL mg/kg/day

NOAEL: No Observed Adverse Effect Level

GHS Hazard Classification

Linalool is classified as a hazardous substance under the Globally Harmonized System (GHS).

[E1071[8][10]
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Hazard . .
Hazard Class Category Pictogram Signal Word
Statement
H227:
Flammable
o 4 Combustible None Warning
liquids o
liquid
Skin

o H315: Causes )
corrosion/irritatio 2 o GHSO07 Warning
skin irritation
n

Serious eye H319: Causes
damage/eye 2A serious eye GHSO07 Warning
irritation irritation
H317: May
Skin sensitization 1/ 1B cause an allergic  GHSO07 Warning

skin reaction

Hazardous to the

aguatic H402: Harmful to

) 3 o None None
environment - aquatic life
Acute

Handling and Safety Precautions

Given the hazard profile, appropriate precautions must be taken during handling and storage to
minimize exposure and risk.

Engineering Controls

o Ventilation: Handle in a well-ventilated area to prevent the formation of flammable or
explosive concentrations in the air.[6] Use local exhaust ventilation to control vapors.

o Safety Equipment: Ensure eyewash stations and safety showers are close to the workstation
location.[4][11]

Personal Protective Equipment (PPE)
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o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]
[12]

o Skin Protection: Wear suitable protective gloves (e.g., tested according to EN 374) and
clothing to prevent skin exposure.[4][13] Contaminated work clothing should not be allowed
out of the workplace.[10][14]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Hygiene Measures

o Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][13]
» Remove and wash contaminated clothing before reuse.[11]

e Avoid breathing dust, fume, gas, mist, vapors, or spray.[10][14]

Storage

o Keep container tightly closed in a dry, cool, and well-ventilated place.[4] Recommended
storage temperature is 2—8 °C.[13]

» Keep away from heat, sparks, open flames, and other ignition sources.[4][6][9]

« Store away from incompatible materials such as strong oxidizing agents, bases, and strong
acids.[4]

Spill and Disposal

» Spill Response: In case of a spill, remove all sources of ignition.[4] Absorb with inert material
(e.g., sand, diatomaceous earth) and place in a suitable, closed container for disposal.[12]
[13] Ventilate the affected area.[13]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4] Avoid release to the environment.[6]

Experimental Protocols
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Detailed experimental protocols for the safety assessment of Linalool-d3 are not publicly
available. However, this section describes the general methodologies for relevant toxicological
studies and analytical procedures based on published research for linalool and its derivatives.

Subchronic Toxicity Study (General Methodology)

This protocol is based on a 13-week study of linalool oxide in rats.[15][16]

Animal Model: Male and female Sprague-Dawley rats are commonly used.

o Dose Administration: The test substance is administered daily by oral gavage. Doses are
determined from preliminary 14-day studies. For example, doses of 0, 80, 250, and 800
mg/kg body weight/day might be selected.[15][16]

o Observations: Animals are observed for clinical signs of toxicity, such as changes in gait or
activity levels.[15] Body weight and food consumption are monitored throughout the study.

 Clinical Pathology: At the end of the study, blood samples are collected for hematology and
serum biochemistry analysis to assess effects on liver, kidney, and other organs.[16]

o Histopathology: A full necropsy is performed. Organs are weighed, and tissues are examined
microscopically for pathological changes.[15]

o Endpoint Analysis: The No-Observed-Adverse-Effect Level (NOAEL) is determined as the
highest dose at which no statistically or biologically significant adverse effects are observed.
[15][16]

Developmental Toxicity Study (General Methodology)
This protocol is based on a developmental toxicity study of linalool in rats.[8]

o Animal Model: Presumed pregnant Sprague-Dawley rats are used.

o Dose Administration: The test substance is administered by oral gavage during the period of
major organogenesis (e.g., gestational days 7 to 17).

o Maternal Observations: Dams are monitored for clinical signs, body weight changes, and
feed consumption.[8]
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o Caesarean Section: On gestational day 21, dams are euthanized, and uteri are examined for
implantations, resorptions, and the number of live and dead fetuses.[8]

o Fetal Examinations: Fetuses are weighed and examined for external, visceral (soft tissue),
and skeletal abnormalities.[8]

e Endpoint Analysis: The maternal NOAEL and developmental NOAEL are established.
Linalool was concluded not to be a developmental toxicant in rats at maternal doses up to
1000 mg/kg/day.[8]

Quantification by GC-MS (General Methodology)

Linalool-d3 is primarily used as an internal standard. The following is a general protocol for its
use in quantifying linalool in a sample.[2]

o Sample Preparation: A known concentration of Linalool-d3 is added to the sample
containing the unknown quantity of linalool.

o GC Separation: The sample is injected into a gas chromatograph.
o Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

o Oven Program: Initial temperature of 60°C, held for 2 minutes, then ramped to 240°C at
5°C/min, and held for 5 minutes.[2]

o Injector Temperature: 250°C.[2]

¢ MS Detection: The separated compounds enter the mass spectrometer.
o lonization Mode: Electron lonization (El) at 70 eV.[2]
o Scan Range: m/z 40-300.[2]

» Data Analysis: The mass spectrum for Linalool-d3 will show a molecular ion peak at m/z
157, while non-deuterated linalool has its peak at m/z 154.[2] By comparing the peak area of
linalool (m/z 154) to the peak area of the Linalool-d3 internal standard (m/z 157), the
concentration of linalool in the original sample can be accurately calculated.
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Visualizations
Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling Linalool-d3 in a
laboratory setting.
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1. Preparation & Risk Assessment

Review SDS for
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2. Safe Har;;:lling & Use
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3. Post-Exper‘ 'rnent Procedures
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Caption: Logical workflow for the safe handling of Linalool-d3 from preparation to disposal.
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Hazard Profile and Physiological Response

This diagram outlines the relationship between the GHS hazards of Linalool and the potential
physiological responses upon exposure.

Linalool-d3 Exposure

Dermal Contact Ocular Contact Inhalation
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Caption: Relationship between Linalool-d3 exposure routes, GHS hazards, and potential
effects.

Conclusion

Linalool-d3 is an essential tool in analytical and metabolic research. While it is not classified
as highly toxic, it presents several hazards that necessitate careful handling. The primary risks
include skin and eye irritation, skin sensitization, and combustibility.[7][10] Researchers and
laboratory personnel must adhere to standard safety protocols, including the use of appropriate
engineering controls and personal protective equipment, to minimize the risk of exposure. By

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15619983?utm_src=pdf-body-img
https://www.benchchem.com/product/b15619983?utm_src=pdf-body
https://www.benchchem.com/product/b15619983?utm_src=pdf-body
https://download.basf.com/p1/000000000030034999_SDS_GEN_CA/en/Linalool_Safety_Data_Sheet_Canada_English.pdf
https://www.sigmaaldrich.com/JP/de/sds/SIAL/51782?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

following the guidelines outlined in this document, Linalool-d3 can be used safely and
effectively in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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